Cas no 2303552-96-5 (Spiro[2.5]octane-1,6-diamine)

• Product Name: Spiro[2.5]octane-1,6-diamine
• CAS No: 2303552-96-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5782552
• PubChem ID: 165902201
• Update Time: 2025-06-08

Spiro[2.5]octane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-3861533
• 2303552-96-5
• spiro[2.5]octane-1,6-diamine
• Spiro[2.5]octane-1,6-diamine

• Inchi： 1S/C8H16N2/c9-6-1-3-8(4-2-6)5-7(8)10/h6-7H,1-5,9-10H2
• InChI Key： KBPPINVBYYMMEZ-UHFFFAOYSA-N
• SMILES： NC1CC21CCC(CC2)N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52Ų

Additional information on Spiro[2.5]octane-1,6-diamine

Introduction to Spiro[2.5]octane-1,6-diamine (CAS No: 2303552-96-5)

Spiro[2.5]octane-1,6-diamine, a compound with the chemical identifier CAS No: 2303552-96-5, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This spirocyclic diamine features a unique structural framework that has made it a subject of extensive research for its potential applications in drug development and material science.

The molecular structure of Spiro[2.5]octane-1,6-diamine consists of two six-membered rings connected by a nitrogen atom, forming a spirocyclic core. This distinctive architecture imparts unique electronic and steric properties to the compound, making it a versatile scaffold for designing novel bioactive molecules. The presence of two amine functional groups at the 1 and 6 positions of the spirocyclic system allows for further chemical modification, enabling the synthesis of various derivatives with tailored biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to act as molecular switches and scaffolds for drug discovery. The rigid spirocyclic core provides stability to the molecule while allowing for conformational flexibility at other regions, which is crucial for interactions with biological targets. This balance between rigidity and flexibility has made spirocyclic diamines attractive candidates for developing small-molecule inhibitors and activators.

One of the most compelling aspects of Spiro[2.5]octane-1,6-diamine is its ability to modulate protein-protein interactions and enzyme activity. Studies have shown that spirocyclic diamines can bind to specific pockets on target proteins, thereby altering their function. This has led to investigations into their potential as therapeutic agents for various diseases, including cancer and inflammatory disorders. The compound's ability to interfere with key signaling pathways makes it a promising candidate for further exploration in drug discovery.

Recent research has also highlighted the role of spirocyclic diamines in material science. Their unique structural properties make them suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The spirocyclic core enhances the thermal stability and electronic conductivity of these materials, making them more efficient and durable. This dual application in both pharmaceuticals and materials science underscores the versatility of Spiro[2.5]octane-1,6-diamine.

The synthesis of Spiro[2.5]octane-1,6-diamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the amine groups at the appropriate positions. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, Spiro[2.5]octane-1,6-diamine (CAS No: 2303552-96-5) is a remarkable compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable scaffold for drug discovery and an innovative material for advanced technologies. As research continues to uncover new possibilities for this compound, its significance in science and industry is likely to grow even further.